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For Researchers, Scientists, and Drug Development Professionals

Core Principles and Introduction

2-Hydroxybutanedioic acid, commonly known as malic acid, is a dicarboxylic acid that is
integral to the citric acid cycle (Krebs cycle) in all aerobic organisms. The isotopically labeled
variant, 2-Hydroxy(2-13C)butanedioic acid, incorporates the stable, heavy isotope of carbon,
13C, at the second carbon position. This substitution provides a powerful analytical tool for
tracing metabolic pathways, quantifying metabolic flux, and understanding the biochemical fate
of drug candidates.[1]

The 13C label allows researchers to distinguish this molecule from its naturally occurring
counterpart using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[2]
This guide will explore the fundamental physicochemical properties, with a specific focus on the
molecular weight, and detail the practical applications and analytical methodologies for this
critical research compound.

Physicochemical Properties and Molecular Weight

The chemical formula for 2-hydroxybutanedioic acid is CaHeOs.[3][4][5][6] The molecular weight
is determined by the sum of the atomic weights of its constituent atoms. For the isotopically
labeled compound, the mass of one carbon atom is that of the 13C isotope.
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Molecular Weight Calculation

e Unlabeled 2-Hydroxybutanedioic Acid (Malic Acid):

o The molecular weight is approximately 134.09 g/mol .[5][6][7] This is calculated using the
standard atomic weights of carbon, hydrogen, and oxygen.[3][4][8]

e 2-Hydroxy(2-3C)butanedioic Acid:

o The molecular weight is approximately 135.08 g/mol .[9][10] This is calculated by
substituting the atomic mass of one *2C atom with that of a 3C atom (13.00335 amu).[2]
[11][12] This mass difference is the basis for its utility in isotopic tracer studies.

: . E

2-Hydroxy(2-

Property 2-Hydroxybutanedioic Acid L .
13C)butanedioic Acid

Chemical Formula C4HeOs C4HeOs (with one 13C)

Molar Mass ~134.09 g/mol [5][6][7] ~135.08 g/mol [9][10]
White crystalline powder or ) )

Appearance White crystalline powder
granules[4]

Solubility Soluble in water[13] Soluble in water

Experimental Protocol: Mass Spectrometric
Analysis

The following protocol outlines a generalized workflow for the analysis of 2-Hydroxy(2-
13C)butanedioic acid in a biological matrix using Liquid Chromatography-Mass Spectrometry
(LC-MS).

Objective: To confirm the presence and determine the isotopic enrichment of 13C-labeled malic
acid in a biological sample.

Methodology:
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o Standard and Sample Preparation:

o Prepare calibration standards with known concentrations of both labeled and unlabeled
malic acid.

o For biological samples (e.qg., cell extracts, biofluids), perform a protein precipitation and
metabolite extraction, typically using a cold organic solvent like methanol.

o Dry the extracts and reconstitute in a solvent compatible with the LC mobile phase.
e LC-MS Analysis:

o Employ a suitable liquid chromatography method to separate malic acid from other
metabolites in the sample.

o The mass spectrometer is used to detect and quantify the labeled and unlabeled forms of
malic acid based on their different mass-to-charge ratios.

o Data Analysis:
o Integrate the chromatographic peak areas for both the 12C- and *3C-malic acid.

o Use the calibration standards to quantify the amounts of each isotopologue in the
samples.

o Calculate the isotopic enrichment to determine the extent of incorporation of the labeled
malic acid into the metabolic pool.

Experimental Workflow Diagram
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Caption: A generalized workflow for the LC-MS analysis of isotopically labeled malic acid.

Application in Metabolic Pathway Analysis

2-Hydroxy(2-13C)butanedioic acid is a powerful tool for studying the citric acid cycle and related
metabolic pathways. By introducing the labeled compound, researchers can trace the path of
the 13C atom as it is metabolized, providing insights into the activity and regulation of these
pathways under various conditions.

Citric Acid Cycle Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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